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Compound of Interest

Compound Name: 2,3-Dichloropropionamide
CAS No.: 19433-84-2
Cat. No.: B092940
Get Quote
Introduction

2,3-Dichloropropionamide (2,3-DCP) is an organochlorine compound characterized by a
propionamide backbone with chlorine substituents at the

(C2) and

(C3) positions. It serves as a pivotal synthetic intermediate, most notably as the direct
precursor to 2-chloroacrylamide, a functional monomer used in the synthesis of high-
performance polymers and hydrogels.

Beyond its role in polymer chemistry, 2,3-DCP is a subject of interest in environmental
chemistry and enzymology. It appears as a chlorination byproduct of acrylamide in water
treatment processes and acts as a substrate for haloalkane dehalogenases, enzymes evolved
to detoxify halogenated pollutants.

Structural Overview

¢ |[UPAC Name: 2,3-Dichloropropanamide[1]
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o CAS Registry Number: 19433-84-2[2][3]
e Molecular Formula:
e SMILES:NC(=0O)C(CIHCCI[4]

Physicochemical Profile

The physical properties of 2,3-DCP dictate its handling and reactivity. It is a solid at room
temperature, exhibiting moderate solubility in polar organic solvents and water, which facilitates
its use in aqueous-phase reactions.

ble 1: Key Physicochemical

Property Value Notes
Molecular Weight 141.98 g/mol
Physical State Solid (Crystalline Powder) White to off-white appearance
] ] Sharp melting transition
Melting Point 106 °C o ) ]
indicates high purity
N ) Predicted at 760 mmHg;
Boiling Point ~298.8 °C B
decomposes before boiling
Density 1.391 g/cm3 Predicted
- Soluble in hot water;
Solubility (Water) Moderate
hydrolyzes slowly
N ) ) Soluble in Ethanol, DMSO,
Solubility (Organics) High
Acetone
- o Indicates moderate
Partition Coefficient LogP = 0.35

hydrophilicity

Synthetic Routes & Methodology

The synthesis of 2,3-DCP is primarily achieved through the electrophilic addition of chlorine to
acrylamide. This reaction is highly atom-efficient but requires strict thermal control to prevent
polymerization or over-chlorination.
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Route A: Direct Chlorination of Acrylamide

This is the industrial standard for preparing 2,3-DCP. Chlorine gas is bubbled through a solution
of acrylamide.

e Reaction:

e Mechanism: Electrophilic addition across the C=C double bond. The amide group
deactivates the double bond slightly, requiring controlled conditions.

Route B: Ammonolysis of 2,3-Dichloropropionyl
Chloride

Alternatively, 2,3-DCP can be synthesized from its acid chloride derivative.
e Reaction:

« Utility: Useful for introducing isotopically labeled nitrogen or when starting from the acid
chloride is more convenient.

Experimental Protocol: Laboratory-Scale Synthesis
(Route A)

Objective: Synthesis of 2,3-Dichloropropionamide (10 g scale).
Reagents:

e Acrylamide (10.0 g, 0.14 mol)

e Chlorine gas (

) or Sulfuryl Chloride (
) as a liquid alternative

e Solvent: Glacial Acetic Acid (50 mL) or Chloroform

Procedure:
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 Dissolution: Dissolve 10.0 g of acrylamide in 50 mL of glacial acetic acid in a 250 mL three-
neck round-bottom flask equipped with a magnetic stirrer, thermometer, and gas inlet tube.

e Cooling: Cool the solution to 10-15 °C using an ice-water bath. Critical: Maintain
temperature < 20 °C to prevent polymerization.

e Chlorination: Slowly bubble chlorine gas through the solution (or add

dropwise) while stirring. The reaction is exothermic; adjust the rate to maintain the
temperature below 20 °C.

e Monitoring: Monitor the reaction by TLC (or disappearance of the alkene peak in NMR).

o Precipitation: Upon completion, pour the reaction mixture into 200 mL of ice-cold water. The
product, 2,3-DCP, will precipitate as a white solid.

« Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/water to
obtain pure crystals (MP: 106 °C).

e Yield: Typical yield is 85—-90%.

Reactivity & Mechanism

2,3-DCP is a "masked" form of 2-chloroacrylamide. Its reactivity is dominated by the lability of
the

-proton and the

-chlorine, making it susceptible to elimination reactions.

Dehydrochlorination (Elimination)

Treatment with a base (e.g., Sodium Acetate, Triethylamine, or NaOH) induces the elimination
of HCI to reform the double bond, yielding 2-chloroacrylamide.

o Mechanism: E2 Elimination. The base abstracts the acidic proton at the

-position (C2), leading to the expulsion of the chloride leaving group at the

-position (C3).
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 Significance: 2-Chloroacrylamide is a more reactive monomer than acrylamide and is used
to introduce chlorine functionality into polymers.

Hydrolysis

Under acidic or basic conditions, the amide bond hydrolyzes to form 2,3-dichloropropionic acid.

e Reaction:

Enzymatic Dehalogenation

2,3-DCP is a substrate for haloalkane dehalogenases (e.g., DhIA, LinB). These enzymes
hydrolytically cleave the carbon-halogen bond, often proceeding via an alkyl-enzyme
intermediate.

Visualizing the Reaction Network

The following diagram illustrates the central role of 2,3-DCP in synthetic and degradative

pathways.

2-Chloroacrylamide Radical Polymerization :
Base (NaOH/Et3N) | Radical Polymerization | py|y(2-chloroacrylamide
CHo, Enminaton (CH2=CCI-CONH2) 5 yiamice)

Cl2 /HOCI
Electrophilic Addition

H30+/H20
(Hydrolysis) 2,3-Dichloropropionic Acid
(CI-CH2-CHCI-COOH)

2,3-Dichloropropionamide
(CI-CH2-CHCI-CONH2)

Acrylamide
(CH2=CH-CONH2)

Click to download full resolution via product page

Figure 1: Reaction network of 2,3-Dichloropropionamide, showing synthesis from acrylamide,
conversion to 2-chloroacrylamide, and hydrolytic degradation.

Safety & Toxicology

Handling 2,3-DCP requires adherence to strict safety protocols due to its potential as an
alkylating agent and irritant.
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e Hazards:

o Skin/Eye Irritant: Causes serious eye irritation and skin irritation.

o Acute Toxicity: Harmful if swallowed.

o Sensitization: Potential skin sensitizer.
o PPE Requirements: Nitrile gloves, safety goggles, and a fume hood are mandatory.
» Storage: Store in a cool, dry place away from strong bases and oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 2,3-Dichloropropionamide Chemical
Properties & Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092940/docs#technical-guide-2-3-
dichloropropionamide-chemical-properties-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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